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Compound Name: Neoprzewaquinone A

Cat. No.: B8019578

For Researchers, Scientists, and Drug Development Professionals

Neoprzewaquinone A (NQA), a phenanthrenequinone derivative isolated from the medicinal
plant Salvia miltiorrhiza (Danshen), has emerged as a significant scaffold for developing novel
therapeutic agents. Its analogues have demonstrated a range of biological activities, most
notably in the realms of oncology and anti-inflammatory research. This document provides an
in-depth overview of the biological activities of NQA analogues, presenting quantitative data,
detailed experimental protocols, and visual representations of key molecular pathways.

Anticancer Activity

NQA and its analogues exhibit potent cytotoxic effects across a variety of cancer cell lines. The
primary mechanism of action identified is the targeted inhibition of PIM1 kinase, a key regulator
of cell survival and proliferation.

Mechanism of Action: PIM1/ROCK2/STAT3 Pathway
Inhibition

Neoprzewaquinone A (referred to as NEO in several studies) functions as a potent and
selective inhibitor of PIM1 kinase at nanomolar concentrations.[1][2][3] Molecular docking

simulations have shown that NQA fits into the ATP-binding pocket of PIM1, leading to the
inhibition of its kinase activity.[1][3]
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This inhibition triggers a downstream cascade affecting the ROCK2/STAT3 signaling pathway.
[1][2][3] PIM1 is known to modulate cell migration and the Epithelial-Mesenchymal Transition
(EMT) via ROCK2 signaling.[1][2] By inhibiting PIM1, NQA effectively suppresses this pathway,
leading to several key anticancer effects:

« Inhibition of Cell Growth and Proliferation: NQA significantly retards the growth of cancer
cells.[1][3]

e Suppression of Migration and Invasion: The compound effectively inhibits the migration and
invasion capabilities of cancer cells, a critical factor in metastasis.[1][3]

 Induction of GO/G1 Phase Arrest and Apoptosis: NQA can induce cell cycle arrest at the
GO0/G1 phase and promote programmed cell death (apoptosis).[1]

« Inhibition of EMT: NQA treatment leads to the upregulation of E-cadherin and downregulation
of Vimentin, markers indicating a reversal of the EMT process.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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